2-{[(6,7-dimethyl-1-benzofuran-3-yl)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C26H30N2O4S
• Molecular Weight: 466.6 g/mol
• IUPAC Name: 2-[[2-(6,7-dimethyl-1-benzofuran-3-yl)acetyl]amino]-N-(oxolan-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C26H30N2O4S/c1-15-9-10-19-17(14-32-24(19)16(15)2)12-22(29)28-26-23(20-7-3-4-8-21(20)33-26)25(30)27-13-18-6-5-11-31-18/h9-10,14,18H,3-8,11-13H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key: NVATWSPGJYGAJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C(=CO2)CC(=O)NC3=C(C4=C(S3)CCCC4)C(=O)NCC5CCCO5)C

Description

2-{[(6,7-dimethyl-1-benzofuran-3-yl)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a complex organic compound that features a benzofuran ring, a benzothiophene ring, and a tetrahydrofuran moiety. This compound is of interest due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(6,7-dimethyl-1-benzofuran-3-yl)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves multiple steps, starting with the preparation of the benzofuran and benzothiophene intermediates. The key steps include:

Formation of the Benzofuran Intermediate: This can be achieved through a free radical cyclization cascade, which is an efficient method for constructing complex benzofuran rings.

Formation of the Benzothiophene Intermediate: This involves the cyclization of appropriate precursors under specific conditions to form the benzothiophene ring.

Coupling of Intermediates: The benzofuran and benzothiophene intermediates are then coupled using standard peptide coupling reagents to form the final compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize side reactions. This could include the use of automated synthesis equipment and high-throughput screening to identify the most efficient reaction conditions.

Chemical Reactions Analysis

Types of Reactions

2-{[(6,7-dimethyl-1-benzofuran-3-yl)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The benzofuran and benzothiophene rings can be oxidized under specific conditions to form corresponding oxides.

Reduction: The compound can be reduced to form dihydro derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the benzofuran and benzothiophene rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles such as amines and thiols.

Major Products

The major products formed from these reactions include oxidized and reduced derivatives of the original compound, as well as substituted derivatives with various functional groups .

Scientific Research Applications

2-{[(6,7-dimethyl-1-benzofuran-3-yl)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: The compound is being investigated for its potential therapeutic properties, including anti-tumor and anti-viral activities.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-{[(6,7-dimethyl-1-benzofuran-3-yl)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves its interaction with specific molecular targets and pathways. The benzofuran and benzothiophene rings are known to interact with various enzymes and receptors, modulating their activity and leading to the observed biological effects .

Comparison with Similar Compounds

Similar Compounds

• 2-(6,7-dimethyl-1-benzofuran-3-yl)acetamide
• N-ethyl-2-(6-methyl-1-benzofuran-3-yl)acetamide
• 2-(4,6,7-trimethyl-1-benzofuran-3-yl)acetamide

Uniqueness

2-{[(6,7-dimethyl-1-benzofuran-3-yl)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is unique due to its combination of benzofuran, benzothiophene, and tetrahydrofuran moieties, which confer distinct biological activities and chemical properties .